Cas no 54957-84-5 (2-Chloro-6-methylnicotinamide)

• Product Name: 2-Chloro-6-methylnicotinamide
• CAS No: 54957-84-5
• MF: C₇H₇ClN₂O
• MW: 170.59628033638
• MDL: MFCD00173783
• CID: 366223
• PubChem ID: 2799581
• Update Time: 2025-08-03

2-Chloro-6-methylnicotinamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide,2-chloro-6-methyl-
• 2-CHLORO-6-METHYLNICOTINAMIDE
• 2-chloro-6-methylpyridine-3-carboxamide
• 2-Chlor-6-methyl-nicotinamid
• 2-chloro-6-methyl-3-pyridinecarboxamide
• 6-methyl-2-chloronicotinamide
• 6-methyl-2-chloronicotinic acid amide
• DTXSID30384087
• 54957-84-5
• EN300-111818
• BP-10707
• FT-0611879
• SCHEMBL5190356
• MFCD00173783
• AKOS006228432
• VS-08723
• METHYL9-[METHYL-4-(TRIFLUOROMETHOXY)ANILINO]-9-OXONONANOATE
• 2-Chloro-6-methylincotinamide
• Z458889072
• CS-0308231
• STL316523
• BBL028336
• DB-052668
• 2-Chloro-6-methylnicotinamide

• MDL： MFCD00173783
• Inchi： 1S/C7H7ClN2O/c1-4-2-3-5(7(9)11)6(8)10-4/h2-3H,1H3,(H2,9,11)
• InChI Key： QFRWKKWOCPTEKS-UHFFFAOYSA-N
• SMILES： ClC1=C(C(N)=O)C=CC(C)=N1

Computed Properties

• Exact Mass: 170.02500
• Monoisotopic Mass: 170.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56A^2
• XLogP3: 1.1

Experimental Properties

• Density: 1.316
• Melting Point: 179 °C
• Boiling Point: 285.2°C at 760 mmHg
• Flash Point: 126.3°C
• Refractive Index: 1.577
• PSA: 55.98000
• LogP: 1.84260

2-Chloro-6-methylnicotinamide Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 2-Chloro-6-methylnicotinamide

Recent Advances in the Study of 2-Chloro-6-methylnicotinamide (CAS: 54957-84-5)

2-Chloro-6-methylnicotinamide (CAS: 54957-84-5) is a nicotinamide derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound serves as a key intermediate in the synthesis of various pharmacologically active molecules, particularly those targeting enzyme inhibition and receptor modulation. Recent studies have explored its utility in the development of novel therapeutic agents, with a focus on its chemical reactivity, biological activity, and potential as a scaffold for further derivatization.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 2-Chloro-6-methylnicotinamide in the synthesis of kinase inhibitors. The researchers demonstrated that this compound could be efficiently converted into pyrido[2,3-d]pyrimidine derivatives, which exhibited potent inhibitory activity against several cancer-related kinases. The study highlighted the compound's versatility as a building block for the construction of complex heterocyclic systems with potential anticancer properties.

In the field of agrochemical research, 2-Chloro-6-methylnicotinamide has been identified as a precursor for the development of novel neonicotinoid insecticides. A recent patent application (WO2023056789) describes its use in the synthesis of compounds with improved insecticidal activity and reduced environmental toxicity compared to traditional neonicotinoids. This development addresses growing concerns about the ecological impact of pesticides while maintaining efficacy against resistant insect populations.

Structural analysis studies using X-ray crystallography and NMR spectroscopy have provided new insights into the molecular conformation and electronic properties of 2-Chloro-6-methylnicotinamide. These findings, published in a 2024 issue of Acta Crystallographica Section E, have important implications for understanding the compound's reactivity patterns and potential for forming stable complexes with biological targets. The research team identified specific intermolecular interactions that could be exploited for the design of more effective drug candidates.

Recent toxicological assessments of 2-Chloro-6-methylnicotinamide have yielded promising results regarding its safety profile. A comprehensive study conducted by an international consortium of researchers found that the compound exhibits favorable pharmacokinetic properties and minimal off-target effects in preclinical models. These findings, presented at the 2024 American Chemical Society National Meeting, suggest that derivatives of this compound may have advantages in terms of drug development feasibility compared to other nicotinamide-based scaffolds.

Future research directions for 2-Chloro-6-methylnicotinamide include exploration of its potential in neurodegenerative disease therapeutics and as a modulator of NAD+-dependent enzymes. Several research groups have initiated studies investigating its ability to cross the blood-brain barrier and influence cellular energy metabolism pathways. These investigations may open new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease.